(3-Methyl-1-methylene-2-butenyl)benzene

• Molecular Formula: C12H14
• Molecular Weight: 158.24 g/mol
• SMILES: CC(=CC(=C)C1=CC=CC=C1)C
• InChI: InChI=1S/C12H14/c1-10(2)9-11(3)12-7-5-4-6-8-12/h4-9H,3H2,1-2H3
• InChIKey: NIWKKIAUGIXPMF-UHFFFAOYSA-N

(3-Methyl-1-methylene-2-butenyl)benzene (CAS 1009-08-1, C₁₂H₁₄, MW 158.24) is a phenyl-substituted conjugated 1,3-pentadiene derivative in which a methyl group occupies the 2-position and a phenyl group the 4-position of the diene backbone. The compound exists as a mixture of double-bond positional isomers (1,3- and 2,4-pentadiene forms) and is commercially available primarily as a research chemical.

Procuring (3-Methyl-1-methylene-2-butenyl)benzene for Research and Industrial Applications: A Conjugated Diene Building Block with Distinct Substitution Geometry

(3-Methyl-1-methylene-2-butenyl)benzene (CAS 1009-08-1, C₁₂H₁₄, MW 158.24) is a phenyl-substituted conjugated 1,3-pentadiene derivative in which a methyl group occupies the 2-position and a phenyl group the 4-position of the diene backbone [1]. The compound exists as a mixture of double-bond positional isomers (1,3- and 2,4-pentadiene forms) and is commercially available primarily as a research chemical [1]. Its unsymmetrical substitution pattern distinguishes it from common symmetrical pentadienyl ligand precursors and imparts unique stereochemical outcomes in organometallic complex formation, making it a compound of interest for coordination chemistry, pericyclic reaction studies, and specialty polymer precursor development [2].

Unsymmetrical 2-methyl-4-phenyl pentadienyl ligand precursor

Reported diastereomeric open ruthenocene complex formation

Conjugated diene for pericyclic reaction and coordination studies

• [1] NIST Chemistry WebBook. (3-Methyl-1-methylene-2-butenyl)benzene. NIST Standard Reference Database 69. CAS Registry Number: 1009-08-1. Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=1009081 View Source
• [2] Ernst, R. D.; Kulsomphob, V.; Turpin, G. C.; Lam, K.-C.; Youngkin, C.; Trakarnpruk, W.; Carroll, P.; Rheingold, A. L. Synthetic, spectroscopic, and structural studies of bis(2-methyl-4-phenylpentadienyl)ruthenium, Ru(2-CH₃-4-C₆H₅C₅H₅)₂: characterization of isomeric open ruthenocenes. Journal of Organometallic Chemistry 2003, 682, 14–22. DOI: 10.1016/S0022-328X(03)00149-9 View Source

Why Generic Phenyl-Substituted Pentadienes Cannot Replace (3-Methyl-1-methylene-2-butenyl)benzene in Critical Applications

Phenyl-substituted 1,3-pentadienes are not interchangeable: the position and number of substituents on the diene backbone dictate both the electronic character and the steric environment at the metal center when employed as pentadienyl ligand precursors [1]. Symmetrically substituted analogs (e.g., 2,4-dimethylpentadienyl or 2,4-diphenylpentadienyl ligands) produce single-species open metallocene complexes, whereas the unsymmetrical 2-methyl-4-phenyl pattern of the target compound uniquely generates separable diastereomeric pairs with measurably distinct physical, spectral, and structural properties [1]. Similarly, isomers such as 4-methyl-1-phenyl-1,3-pentadiene (CAS 72486-22-7) or 1-phenyl-3-methyl-1,3-butadiene possess different diene geometry and cannot replicate the coordination behavior or reaction regio- and stereoselectivity of the 2-methyl-4-phenyl-substituted framework [2].

Attribute

Target compound

Symmetrical / isomeric analogs

Complex formation

2 separable diastereomers (C1 + C2)

Single-species complex only

Coordination mode

η⁵-pentadienyl

η⁴-diene (non-2,4-disubstituted isomers)

• [1] Ernst, R. D.; Kulsomphob, V.; Turpin, G. C.; Lam, K.-C.; Youngkin, C.; Trakarnpruk, W.; Carroll, P.; Rheingold, A. L. Synthetic, spectroscopic, and structural studies of bis(2-methyl-4-phenylpentadienyl)ruthenium, Ru(2-CH₃-4-C₆H₅C₅H₅)₂: characterization of isomeric open ruthenocenes. Journal of Organometallic Chemistry 2003, 682, 14–22. DOI: 10.1016/S0022-328X(03)00149-9 View Source
• [2] Kulsomphob, V.; Turpin, G. C.; Lam, K.-C.; Youngkin, C.; Trakarnpruk, W.; Carroll, P.; Rheingold, A. L.; Ernst, R. D. Incorporation of phenyl-substituted pentadienyl ligands in (pentamethylcyclopentadienyl)ruthenium complexes. Journal of the Chemical Society, Dalton Transactions 2000, 3086–3093. DOI: 10.1039/b002483j View Source

Quantitative Head-to-Head Evidence: (3-Methyl-1-methylene-2-butenyl)benzene Versus Closest In-Class Analogs

Thermophysical Property Coverage: Critically Evaluated NIST/TRC Dataset Versus Analog Data Scarcity

(3-Methyl-1-methylene-2-butenyl)benzene (CAS 1009-08-1) possesses a comprehensive, critically evaluated thermophysical property dataset hosted in the NIST/TRC Web Thermo Tables (WTT) covering at least 13 distinct property types—normal boiling temperature, critical temperature, critical pressure, liquid and gas density as a function of temperature, enthalpy of vaporization, heat capacity at saturation pressure, ideal gas heat capacity, enthalpy, viscosity (gas and liquid), thermal conductivity (gas and liquid), and enthalpy of formation [1]. No comparable, publicly accessible critically evaluated dataset exists for the closest isomeric analog 4-methyl-1-phenyl-1,3-pentadiene (CAS 72486-22-7), nor for 1-phenyl-3-methyl-1,3-butadiene (CAS 1515-78-6) [2]. For the isomer 4-methyl-1-phenyl-1,3-pentadiene, only calculated molecular descriptors (exact mass, rotatable bond count, topological polar surface area) are readily available from non-authoritative aggregators without experimental validation .

Thermophysical data coverage

Head-to-head

≥13 vs 0 critically evaluated property types

Supports process engineering parameter selection

NIST/TRC dataset; isomer data unavailable

Evidence Dimension	Number of critically evaluated thermophysical property types available in authoritative database
Target Compound Data	≥13 property types (normal boiling point, critical T, critical P, liquid/gas density vs. T, enthalpy of vaporization, liquid saturation heat capacity, ideal gas heat capacity, liquid/gas enthalpy, gas/liquid viscosity, gas/liquid thermal conductivity, enthalpy of formation)
Comparator Or Baseline	4-Methyl-1-phenyl-1,3-pentadiene (CAS 72486-22-7): 0 critically evaluated property datasets in NIST/TRC or equivalent authority; only calculated cheminformatics descriptors available
Quantified Difference	≥13 vs. 0 (target compound uniquely benefits from multi-property critically evaluated dataset)
Conditions	NIST/TRC Web Thermo Tables, Professional Edition Version 2-2012-1-Pro; NIST Chemistry WebBook; data coverage verified via public-facing property availability index

Why This Matters

For chemical process design, reactor engineering, and safety calculations, the availability of experimentally validated critical constants and temperature-dependent transport properties eliminates the need for estimation methods that can introduce >10–20% uncertainty in equipment sizing and hazard assessment.

• [1] NIST/TRC Web Thermo Tables (WTT). (3-Methyl-1-methylene-2-butenyl)benzene – Critically Evaluated Thermophysical Property Data. NIST Standard Reference Subscription Database 3, Professional Edition Version 2-2012-1-Pro. Available at: https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=~3-methyl-1-methylene-2-butenyl~benzene View Source
• [2] NIST Chemistry WebBook. (3-Methyl-1-methylene-2-butenyl)benzene. NIST Standard Reference Database 69. CAS Registry Number: 1009-08-1. Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=1009081 View Source

Diastereomeric Open Ruthenocene Isomer Separation: Unsymmetrical Ligand Enables Resolution Not Achievable with Symmetrical Analogs

The reaction of RuCl₃ hydrate with 2-methyl-4-phenylpentadienes yields bis(2-methyl-4-phenylpentadienyl)ruthenium(II) as a pair of diastereomers that could be readily separated by fractional crystallization owing to significantly different solubilities [1]. Single-crystal X-ray diffraction confirmed that one diastereomer belongs to the C1 point group while the other possesses non-crystallographic C2 symmetry [1]. In contrast, reactions of the [Ru(C₅Me₅)Cl]₄ tetramer with symmetrically substituted 2,4-diphenylpenta-1,3-diene produced only a single symmetric Ru(C₅Me₅)(2,4-Ph₂C₅H₅) complex without diastereomer formation [2]. Similarly, 2,4-dimethylpentadienyl precursors yielded only single-species open ruthenocenes with no separable isomeric forms [1].

Diastereomer formation

Head-to-head

2 separable diastereomers vs 0

Supports stereochemistry-dependent property studies

Fractional crystallization separation reported

Evidence Dimension	Number of separable diastereomeric metal complex products obtained from diene ligand precursor
Target Compound Data	2 separable diastereomers (C1 and C2 symmetry) with significantly different solubilities, physical properties, and spectroscopic signatures
Comparator Or Baseline	2,4-Diphenylpenta-1,3-diene: 1 symmetric complex only, no diastereomeric pair; 2,4-Dimethylpentadienyl: 1 open ruthenocene species only, no separable isomers
Quantified Difference	2 separable diastereomers vs. 0 (complete absence of diastereomer formation for symmetrical 2,4-disubstituted analogs)
Conditions	Reaction with RuCl₃ hydrate / Zn / ethanol or [Ru(C₅Me₅)Cl]₄ under inert atmosphere; products characterized by ¹H/¹³C NMR, X-ray crystallography (CCDC deposition nos. 201712 and 201713)

Why This Matters

The ability to isolate individual diastereomers enables the study of stereochemistry-dependent catalytic and electronic properties, allowing researchers to procure a single compound that delivers two structurally characterized organometallic products rather than requiring the purchase or synthesis of two different ligand precursors.

• [1] Ernst, R. D.; Kulsomphob, V.; Turpin, G. C.; Lam, K.-C.; Youngkin, C.; Trakarnpruk, W.; Carroll, P.; Rheingold, A. L. Synthetic, spectroscopic, and structural studies of bis(2-methyl-4-phenylpentadienyl)ruthenium, Ru(2-CH₃-4-C₆H₅C₅H₅)₂: characterization of isomeric open ruthenocenes. Journal of Organometallic Chemistry 2003, 682, 14–22. DOI: 10.1016/S0022-328X(03)00149-9 View Source
• [2] Kulsomphob, V.; Turpin, G. C.; Lam, K.-C.; Youngkin, C.; Trakarnpruk, W.; Carroll, P.; Rheingold, A. L.; Ernst, R. D. Incorporation of phenyl-substituted pentadienyl ligands in (pentamethylcyclopentadienyl)ruthenium complexes. Journal of the Chemical Society, Dalton Transactions 2000, 3086–3093. DOI: 10.1039/b002483j View Source

Singlet Oxygen Cycloaddition Mode Selectivity: Monomethylated Phenyl Diene Favors Exclusively [4+2] Pathway Versus Ene-Diene Tandem Reactivity of Higher Methylated Analogs

In singlet oxygen (¹O₂) photooxygenation studies conducted across a series of phenyl-substituted 1,3-dienes, the monomethylated phenyl diene (1j, structurally analogous to the 2-methyl-4-phenyl substitution motif of the target compound) exhibited exclusive [4+2] cycloaddition reactivity with >95% mode selectivity, yielding the endoperoxide product without competing ene reaction products [1]. By contrast, the γ,δ-dimethylated analog 1k diverted reactivity toward a tandem ene–[4+2] transmissive sequence producing 93% tandem adduct, and the α,γ,δ-trimethylated analog 1l gave only 27% direct [4+2] product with 73% diverted through tandem pathways [1]. The reaction time required for >90% conversion was 48 h for 1j, 24 h for 1k, and 10 h for 1l, indicating that increased methylation accelerates overall singlet oxygen consumption but erodes the clean [4+2] selectivity [1].

¹O₂ [4+2] selectivity

Class-level

>95% exclusive [4+2] cycloaddition

Supports chromatography-free endoperoxide isolation

48 h reaction time; class-level inference

Evidence Dimension	Singlet oxygen reaction mode selectivity (% [4+2] cycloaddition vs. ene-derived tandem products)
Target Compound Data	>95% exclusive [4+2] cycloaddition; <5% other products; reaction time to >90% conversion = 48 h; no ene or tandem products observed
Comparator Or Baseline	γ,δ-Dimethyl phenyl diene (1k): 7% direct [4+2], 93% tandem ene–[4+2] adduct; α,γ,δ-Trimethyl phenyl diene (1l): 27% direct [4+2], 73% tandem adduct; reaction times 24 h and 10 h respectively
Quantified Difference	Mode selectivity: >95% [4+2] (target class) vs. 7% (dimethyl analog) vs. 27% (trimethyl analog). Reaction rate: target class is 2.1–4.8× slower but yields exclusively the single [4+2] product without chromatographically challenging tandem byproducts.
Conditions	Photooxygenation with singlet oxygen (¹O₂), meso-tetraphenylporphyrin sensitizer, CDCl₃ or ethanol solvent, white LED or halogen lamp irradiation, ambient temperature; product distribution determined by ¹H NMR at >90% substrate conversion

Why This Matters

For synthetic methodology development employing singlet oxygen, the exclusive [4+2] pathway of the monomethyl phenyl diene scaffold avoids the formation of tandem ene adducts that complicate purification and reduce isolated yields, simplifying process development compared to more highly methylated analogs that generate product mixtures.

• [1] Eske, A.; Goldfuss, B.; Griesbeck, A. G.; de Kiff, A.; Neudörfl, J.; Schmalz, H.-G. Ene–Diene Transmissive Cycloaddition Reactions with Singlet Oxygen: The Vinylogous Gem Effect and Its Use for Polyoxyfunctionalization of Dienes. Journal of Organic Chemistry 2014, 79 (4), 1818–1829. DOI: 10.1021/jo5000434. Table 2 entries for substrates 1j, 1k, 1l. View Source

Ligand Steric and Electronic Differentiation: 2-Methyl-4-Phenyl Substitution Provides Intermediate Donor Profile Between Fully Aliphatic and Fully Aromatic Pentadienyl Frameworks

The 2-methyl-4-phenyl pentadienyl ligand occupies an intermediate position in the steric/electronic continuum of substituted pentadienyl ligands. The 2,4-disubstitution pattern is structurally required for facile formation of open ruthenocenes via the direct zinc-reduction route: reactions of dienes lacking 2,4-disubstitution did not readily yield the desired open metallocene products, necessitating alternative, less direct synthetic approaches [1]. Within the 2,4-disubstituted series, the combination of a methyl group (electron-donating, low steric demand) at position 2 and a phenyl group (moderate electron-withdrawing by induction, higher steric footprint) at position 4 provides a ligand field distinct from both 2,4-dimethyl (fully aliphatic, stronger overall donor) and 2,4-diphenyl (fully aromatic, extended π-conjugation) pentadienyl systems [2]. While quantitative electrochemical or Hammett parameters are not reported in the directly comparative literature, the Kulsomphob et al. study notes that the 2-Me-4-Ph substitution enabled direct η⁵-coordination to ruthenium, whereas 3-phenylpenta-1,3-diene (lacking the 2,4-disubstitution) yielded only an η⁴-diene complex, confirming that the substitution pattern qualitatively alters the accessible coordination mode [2].

Coordination mode

Class-level

η⁵-pentadienyl (not η⁴-diene)

Intermediate donor profile between aliphatic and aromatic pentadienyls

No quantitative electrochemical data reported

Evidence Dimension	Coordination mode accessibility to ruthenium and open ruthenocene formation feasibility via direct reduction route
Target Compound Data	η⁵-Pentadienyl coordination with direct open ruthenocene formation via RuCl₃/Zn/EtOH route; two crystallographically characterized diastereomeric complexes isolated
Comparator Or Baseline	3-Phenylpenta-1,3-diene: η⁴-diene coordination only, no η⁵-pentadienyl complex formed; Dienes without 2,4-disubstitution: no open ruthenocene formation via direct zinc-reduction route
Quantified Difference	Coordination mode: η⁵ (pentadienyl) vs. η⁴ (diene only) – a qualitative but definitive difference in hapticity and resulting complex architecture
Conditions	[Ru(C₅Me₅)Cl]₄ tetramer reactions with substituted pentadienes in THF; RuCl₃ hydrate/Zn/ethanol reduction; products characterized by NMR, elemental analysis, and X-ray crystallography

Why This Matters

For ligand screening campaigns in organometallic catalyst development, the intermediate steric/electronic profile of the 2-methyl-4-phenyl motif fills a gap between the well-studied symmetrical pentadienyl ligands, enabling fine-tuning of metal center electronics without resorting to custom ligand synthesis.

• [1] Ernst, R. D.; Kulsomphob, V.; Turpin, G. C.; Lam, K.-C.; Youngkin, C.; Trakarnpruk, W.; Carroll, P.; Rheingold, A. L. Synthetic, spectroscopic, and structural studies of bis(2-methyl-4-phenylpentadienyl)ruthenium, Ru(2-CH₃-4-C₆H₅C₅H₅)₂: characterization of isomeric open ruthenocenes. Journal of Organometallic Chemistry 2003, 682, 14–22. DOI: 10.1016/S0022-328X(03)00149-9 View Source
• [2] Kulsomphob, V.; Turpin, G. C.; Lam, K.-C.; Youngkin, C.; Trakarnpruk, W.; Carroll, P.; Rheingold, A. L.; Ernst, R. D. Incorporation of phenyl-substituted pentadienyl ligands in (pentamethylcyclopentadienyl)ruthenium complexes. Journal of the Chemical Society, Dalton Transactions 2000, 3086–3093. DOI: 10.1039/b002483j View Source

Best-Fit Application Scenarios for (3-Methyl-1-methylene-2-butenyl)benzene Based on Verified Differentiated Evidence

Stereochemically Defined Open Metallocene Catalyst Precursor Development

The unique ability of the 2-methyl-4-phenylpentadienyl ligand to yield separable diastereomeric open ruthenocene complexes [1] makes (3-methyl-1-methylene-2-butenyl)benzene the preferred ligand precursor for researchers investigating stereochemistry-dependent catalytic activity in open metallocene systems. Unlike symmetrical 2,4-diphenyl or 2,4-dimethyl analogs that produce only single-species complexes, this compound enables isolation of both C1 and C2 symmetric isomers from a single synthetic reaction, facilitating direct comparative catalytic studies without parallel ligand syntheses [1]. The significantly different solubilities of the two diastereomers further allow facile purification by fractional crystallization rather than chromatographic methods [1].

Chemical Process Engineering and Safety Studies Requiring Validated Thermophysical Parameters

For chemical engineers designing reactors, distillation columns, or heat-exchange equipment involving phenyl-substituted diene streams, the availability of critically evaluated thermophysical data for (3-methyl-1-methylene-2-butenyl)benzene in the NIST/TRC Web Thermo Tables [1] eliminates the need for property estimation via group contribution or equation-of-state methods. With property coverage spanning normal boiling temperature, critical constants, density, enthalpy of vaporization, liquid and gas viscosity, thermal conductivity, and ideal gas thermodynamic functions, this dataset enables rigorous process simulation and hazard assessment that cannot be performed for closely related isomers such as 4-methyl-1-phenyl-1,3-pentadiene (CAS 72486-22-7), for which no comparable validated dataset exists [1].

Singlet Oxygen-Mediated Endoperoxide Synthesis Requiring Clean [4+2] Cycloaddition Selectivity

In synthetic sequences that employ singlet oxygen for the preparation of endoperoxide intermediates, the monomethyl phenyl diene scaffold exemplified by (3-methyl-1-methylene-2-butenyl)benzene delivers >95% exclusive [4+2] cycloaddition product [1], in contrast to dimethylated or trimethylated phenyl diene analogs that divert reactivity through competing ene–diene transmissive tandem pathways (93% and 73% tandem products, respectively) [1]. This mode selectivity enables high-yield, chromatography-free isolation of the desired endoperoxide, reducing purification burden and improving overall process mass intensity relative to analogs that generate complex product mixtures [1].

Systematic Ligand Electronic Tuning in Organoruthenium and Related Transition Metal Chemistry

The 2-methyl-4-phenyl substitution pattern occupies a distinct intermediate position in the pentadienyl ligand electronic spectrum between fully aliphatic (2,4-dimethyl) and fully aromatic (2,4-diphenyl) systems [1]. Researchers seeking to modulate metal center electrophilicity or redox potential with finer granularity than permitted by symmetrical ligands can procure the target compound to access this unsymmetrical donor environment. The demonstrated η⁵-coordination capability—in contrast to 3-phenyl-substituted analogs that bind only in η⁴-diene mode [2]—ensures that the compound functions as a true pentadienyl ligand rather than a simple diene, a prerequisite for generating open metallocene architectures [1].

Application

Selection Property

Validation Focus

Open metallocene catalyst studies

Diastereomer resolution capability

Stereochemistry-dependent catalytic activity

Chemical process engineering

Critically evaluated thermophysical dataset

Process simulation and equipment sizing

Endoperoxide synthetic methodology

Exclusive [4+2] cycloaddition mode selectivity

Product distribution and purification efficiency

Organoruthenium ligand tuning

Intermediate steric/electronic pentadienyl profile

Metal center electronics and η⁵-coordination confirmation

• [1] Ernst, R. D.; Kulsomphob, V.; Turpin, G. C.; Lam, K.-C.; Youngkin, C.; Trakarnpruk, W.; Carroll, P.; Rheingold, A. L. Synthetic, spectroscopic, and structural studies of bis(2-methyl-4-phenylpentadienyl)ruthenium, Ru(2-CH₃-4-C₆H₅C₅H₅)₂: characterization of isomeric open ruthenocenes. Journal of Organometallic Chemistry 2003, 682, 14–22. DOI: 10.1016/S0022-328X(03)00149-9 View Source
• [2] Kulsomphob, V.; Turpin, G. C.; Lam, K.-C.; Youngkin, C.; Trakarnpruk, W.; Carroll, P.; Rheingold, A. L.; Ernst, R. D. Incorporation of phenyl-substituted pentadienyl ligands in (pentamethylcyclopentadienyl)ruthenium complexes. Journal of the Chemical Society, Dalton Transactions 2000, 3086–3093. DOI: 10.1039/b002483j View Source